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Compound of Interest

Compound Name: 1-Phenyl-2-propanol

Cat. No.: B048451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
1-phenyl-2-propanol. The information is compiled and presented to meet the needs of
laboratory personnel, ensuring safe usage and emergency preparedness.

Chemical and Physical Properties

1-Phenyl-2-propanol is a clear, colorless liquid.[1] A summary of its key physical and chemical
properties is presented in Table 1 for easy reference. Understanding these properties is crucial
for safe handling and storage.
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Property Value

Molecular Formula C9H120

Molecular Weight 136.19 g/mol [2]

Boiling Point 219-221 °C (lit.)[3]

Density 0.973 g/mL at 25 °C (lit.)[3]
Flash Point 85 °C / 185 °F (closed cup)[3][4]
Refractive Index n20/D 1.522 (lit.)[3]

Vapor Pressure 0.01 mmHg[2]

Autoignition Temperature Not available

Appearance Colorless liquid[5]
Solubility Does not mix with water[5]

Toxicological Data

While comprehensive toxicological data is not readily available in all safety data sheets,
existing information indicates that 1-phenyl-2-propanol may be harmful if swallowed and can
cause irritation.[2][5] In intraperitoneal lethal-dose studies in mice, it has been shown to cause
ataxia.[1][2]

Toxicity Metric Value Species

LD50 (Intraperitoneal) 520 mg/kg Mouse[1][2]

Note: Detailed experimental protocols for the determination of this value are not provided in the
source documents. For such information, consulting specialized toxicological studies is
recommended.

Hazard Identification and GHS Classification

1-Phenyl-2-propanol is classified as a combustible liquid.[4]
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GHS Hazard Statements:

H227: Combustible liquid

H302: Harmful if swallowed[2]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

GHS Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

e P264: Wash skin thoroughly after handling.[6]

e P270: Do not eat, drink or smoke when using this product.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

e P301+P317: IF SWALLOWED: Get medical help.[2]

e P302+P352: IF ON SKIN: Wash with plenty of water.[6]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

o P403+P235: Store in a well-ventilated place. Keep cool.

e P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage
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Proper handling and storage are paramount to ensure safety in a laboratory setting.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

e Avoid all personal contact, including inhalation of vapors.[5]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[4][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

» Use non-sparking tools to prevent ignition from static discharge.[6]

e Wash hands thoroughly with soap and water after handling.[5]

e Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage:

Store in a cool, dry, and well-ventilated area.[4][5]

Keep containers tightly closed when not in use.[4][5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Protect containers from physical damage.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 1-phenyl-2-propanol.:

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://datasheets.scbt.com/sc-253364.pdf
https://www.echemi.com/sds/s-1-phenyl-2-propanol-pid_Seven10892.html
https://datasheets.scbt.com/sc-253364.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/s-1-phenyl-2-propanol-pid_Seven10892.html
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-253364.pdf
https://www.echemi.com/sds/s-1-phenyl-2-propanol-pid_Seven10892.html
https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-253364.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://www.benchchem.com/product/b048451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

PPE Category

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield (conforming to EN166 or NIOSH
standards).[6][7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile
rubber) and appropriate protective clothing to

prevent skin exposure.[6][7]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an organic vapor
cartridge.[6][7]

Emergency Procedures
First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Protocol

Remove the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[6][7]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) -
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[4][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[6][7]

Fire-Fighting Measures

1-Phenyl-2-propanol is a combustible liquid.

Suitable Extinguishing Media: Use alcohol-stable foam, dry chemical powder, carbon
dioxide, or water spray. For large fires, water spray or fog is recommended.[5]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Heating may cause containers to expand or rupture violently.[5]
Combustion may produce toxic fumes of carbon monoxide and carbon dioxide.[5]

» Protective Equipment: Firefighters should wear full body protective clothing and self-
contained breathing apparatus (SCBA).[4][5]
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Accidental Release Measures

In the event of a spill, follow these procedures to minimize hazards.

o Personal Precautions: Remove all sources of ignition.[5] Evacuate unnecessary personnel.
Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[5][6]
Ensure adequate ventilation.[4]

e Environmental Precautions: Prevent the spill from entering drains or waterways.[5]

e Containment and Cleanup: For minor spills, contain and absorb the spill with an inert
material such as sand, earth, or vermiculite.[5] Place the absorbed material in a suitable,
labeled container for disposal.[5] For major spills, clear the area and move upwind.[5] Alert
emergency responders.[5]

Disposal Considerations

All waste, including contaminated absorbent materials and PPE, must be handled in
accordance with local, state, and federal regulations.[5] Dispose of chemical waste through a
licensed professional waste disposal service.[8] Do not dispose of it down the drain.[5]

Visual Workflow Guides

The following diagrams illustrate the logical workflows for handling spills and first-aid
emergencies involving 1-phenyl-2-propanol.
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Spill Detected

Evacuate Area

(If Necessary) Minor Spill

Don Appropriate PPE

Contain Spill with
Inert Material

Absorb Spilled
Liquid

Collect Absorbed
Material in Labeled Container

Decontaminate
Spill Area

Dispose of Waste
per Regulations

Figure 1: 1-Phenyl-2-Propanol Spill Response
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water ;
Rinse Mouth

Provide Oxygen/Atrtificial Respiration Wash Skin with Soap & Water for 15 min -
if needed for 15 min Remove Contact Lenses [l 22 NOT Induce Vomiting

If irritation persists

Seek Immediate

Medical Attention
Figure 2: First Aid for 1-Phenyl-2-Propanol Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Phenyl-2-Propanol: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048451#1-phenyl-2-propanol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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